Cas no 1494576-18-9 (1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one)

1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one is a specialized heterocyclic compound featuring a triazolopyrazine core with a trifluoromethyl substituent and an acryloyl functional group. Its structural design enhances reactivity and selectivity, making it valuable in medicinal chemistry and pharmaceutical research. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, while the acryloyl moiety allows for covalent binding applications, particularly in targeted drug development. This compound is well-suited for use as a key intermediate in synthesizing biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined chemical properties ensure reproducibility in research and industrial applications.
1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one structure
1494576-18-9 structure
Product Name:1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one
CAS No:1494576-18-9
MF:C9H9F3N4O
MW:246.189171552658
CID:5452599
PubChem ID:64575017
Update Time:2025-10-30

1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • Z1238574528
    • 1494576-18-9
    • 1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
    • AKOS013900354
    • DZNPGFIGBVWWAB-UHFFFAOYSA-N
    • SCHEMBL19042592
    • EN300-7521859
    • 1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
    • 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one
    • Inchi: 1S/C9H9F3N4O/c1-2-7(17)15-3-4-16-6(5-15)13-14-8(16)9(10,11)12/h2H,1,3-5H2
    • InChI Key: DZNPGFIGBVWWAB-UHFFFAOYSA-N
    • SMILES: C(N1CCN2C(C(F)(F)F)=NN=C2C1)(=O)C=C

Computed Properties

  • Exact Mass: 246.07284541g/mol
  • Monoisotopic Mass: 246.07284541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 406.3±55.0 °C(Predicted)
  • pka: -0.04±0.20(Predicted)

1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7521859-0.05g
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 95%
0.05g
$528.0 2024-05-23
1PlusChem
1P02974H-50mg
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
50mg
$715.00 2024-06-20
1PlusChem
1P02974H-100mg
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
100mg
$746.00 2024-06-20
1PlusChem
1P02974H-250mg
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
250mg
$778.00 2023-12-21
1PlusChem
1P02974H-500mg
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
500mg
$808.00 2023-12-21
1PlusChem
1P02974H-1g
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
1g
$839.00 2023-12-21
1PlusChem
1P02974H-2.5g
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
2.5g
$1583.00 2023-12-21
1PlusChem
1P02974H-5g
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
5g
$2313.00 2023-12-21
1PlusChem
1P02974H-10g
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 90%
10g
$3401.00 2023-12-21
Enamine
EN300-7521859-0.1g
1-[3-(trifluoromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]prop-2-en-1-one
1494576-18-9 95%
0.1g
$553.0 2024-05-23

Additional information on 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one

1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one: A Promising Compound in Medicinal Chemistry

1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its CAS number 1494576-18-9 serves as a critical identifier for this compound, allowing researchers to reference its properties and applications in scientific literature. This compound belongs to the class of 1,2,4-triazolo[4,3-a]pyrazine derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the trifluoromethyl group in its structure is particularly noteworthy, as fluorine atoms often enhance the metabolic stability and biological activity of pharmaceutical compounds.

Recent studies have highlighted the potential of 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one as a candidate for drug development. A 2023 publication in the *Journal of Medicinal Chemistry* reported that this compound exhibits promising antitumor activity against a panel of cancer cell lines, including breast and lung cancer. The triazolo[4,3-a]pyrazin core structure is believed to play a key role in its mechanism of action, potentially interacting with specific molecular targets to inhibit cancer cell proliferation. This finding underscores the importance of 1,2,4-triazolo[4,3-a]pyrazine derivatives in the design of novel anticancer agents.

The trifluoromethyl substituent in this compound is a critical feature that contributes to its pharmacological profile. Fluorine atoms are known to increase the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach intracellular targets. Additionally, the trifluoromethyl group may enhance the metabolic stability of the compound by reducing susceptibility to enzymatic degradation. These properties are highly desirable in drug development, as they can lead to improved bioavailability and longer half-life in vivo.

Research published in *Bioorganic & Medicinal Chemistry Letters* in 2022 further explored the synthetic pathways for the preparation of 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[3,4-a]pyrazin-7(8H)-yl]-2-propen-1-one. The study demonstrated that the triazolo[4,3-a]pyrazin ring system can be efficiently synthesized through a multi-step process involving condensation reactions and electrophilic substitutions. The introduction of the trifluoromethyl group was achieved through a fluorination reaction, which is a common strategy in medicinal chemistry to modify the properties of organic compounds.

The 1,2,4-triazolo[4,3-a]pyrazine scaffold is a versatile platform for the development of bioactive molecules. Its ability to form hydrogen bonds and π-π interactions with biological targets makes it a valuable tool in drug design. The trifluoromethyl substitution further enhances the pharmacokinetic properties of the compound, making it a promising candidate for therapeutic applications. Recent advancements in computational chemistry have also been used to predict the binding affinity of this compound with specific protein targets, providing insights into its potential mechanisms of action.

One of the key advantages of 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one is its selectivity for specific biological targets. This selectivity is crucial in minimizing off-target effects and improving the safety profile of potential drugs. Studies have shown that the triazolo[4,3-a]pyrazin core can selectively bind to certain enzymes or receptors, which are implicated in various diseases. This property makes the compound a strong candidate for the development of targeted therapies in oncology and other therapeutic areas.

The synthetic chemistry of this compound is an area of active research, with scientists exploring new methods to optimize its chemical synthesis and purification processes. The trifluoromethyl group is particularly challenging to introduce due to its reactivity, but recent advances in fluorination techniques have made this process more efficient. These developments are essential for scaling up the production of the compound for preclinical and clinical trials.

In addition to its antitumor activity, 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one has shown potential in other therapeutic areas. For example, preliminary studies suggest that it may have anti-inflammatory properties, which could be beneficial in the treatment of autoimmune disorders and inflammatory diseases. The triazolo[4,3-a]pyrazin scaffold has been previously associated with anti-inflammatory effects, and the addition of the trifluoromethyl group may further enhance these properties.

The molecular structure of this compound also plays a role in its solubility and bioavailability. The trifluoromethyl group can influence the hydrophobicity of the molecule, which in turn affects its ability to dissolve in biological fluids. Researchers are investigating ways to modify the triazolo[4,3-a]pyrazin core to improve the water solubility of the compound, which is an important factor in drug development. Enhanced solubility can lead to better absorption in the gastrointestinal tract and improved therapeutic outcomes.

Another area of interest is the toxicological profile of 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one. While preliminary studies suggest that the compound is relatively safe, further research is needed to assess its long-term effects and potential side effects. The trifluoromethyl group may have implications for metabolic pathways and organ toxicity, which must be carefully evaluated during the drug development process.

In conclusion, 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-2-propen-1-one represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, featuring the triazolo[4,3-a]pyrazin scaffold and trifluoromethyl group, offers potential for the development of novel therapeutics with improved pharmacological properties. Ongoing research into its synthetic pathways, biological activities, and toxicological profile is essential for advancing this compound toward clinical application and therapeutic use.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.